![molecular formula C12H16BrNO2 B4937387 2-(4-bromo-3-methylphenoxy)-N-propylacetamide](/img/structure/B4937387.png)
2-(4-bromo-3-methylphenoxy)-N-propylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-bromo-3-methylphenoxy)-N-propylacetamide, also known as AM251, is a synthetic cannabinoid receptor antagonist that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 1999 and has since been used in numerous scientific studies to investigate the endocannabinoid system and its role in various physiological processes.
Mechanism of Action
2-(4-bromo-3-methylphenoxy)-N-propylacetamide acts as a competitive antagonist at the CB1 cannabinoid receptor, binding to the receptor and preventing the activation of downstream signaling pathways. This results in a reduction in the activity of the endocannabinoid system, which can have a wide range of effects on physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects, many of which are related to the endocannabinoid system. This compound has been shown to reduce pain perception in animal models, suggesting that it may have potential as a pain medication. Additionally, this compound has been shown to reduce food intake and body weight in animal models, suggesting that it may have potential as an appetite suppressant.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-bromo-3-methylphenoxy)-N-propylacetamide in lab experiments is its potency and specificity as a CB1 cannabinoid receptor antagonist. This allows researchers to selectively block the activity of this receptor and study the effects of endocannabinoids on various physiological processes. However, one limitation of using this compound is that it may have off-target effects on other receptors or signaling pathways, which can complicate data interpretation.
Future Directions
There are numerous future directions for research involving 2-(4-bromo-3-methylphenoxy)-N-propylacetamide and the endocannabinoid system. One potential area of investigation is the role of endocannabinoids in the regulation of mood and emotion. Another potential area of investigation is the potential therapeutic applications of this compound, such as in the treatment of pain or obesity. Additionally, further research is needed to fully understand the mechanisms of action of this compound and other cannabinoid receptor antagonists, as well as their potential side effects and limitations.
Synthesis Methods
The synthesis of 2-(4-bromo-3-methylphenoxy)-N-propylacetamide involves the reaction of 4-bromo-3-methylphenol with propylamine to form 2-(4-bromo-3-methylphenoxy)-N-propylamine. This intermediate is then acetylated with acetic anhydride to produce the final product, this compound. The synthesis of this compound is relatively straightforward and can be performed using standard laboratory techniques.
Scientific Research Applications
2-(4-bromo-3-methylphenoxy)-N-propylacetamide has been used extensively in scientific research to investigate the endocannabinoid system and its role in various physiological processes. This compound is a potent antagonist of the CB1 cannabinoid receptor, which is primarily expressed in the brain and central nervous system. By blocking the activity of this receptor, this compound can be used to study the effects of endocannabinoids on a wide range of physiological processes, including pain perception, appetite regulation, and mood.
properties
IUPAC Name |
2-(4-bromo-3-methylphenoxy)-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO2/c1-3-6-14-12(15)8-16-10-4-5-11(13)9(2)7-10/h4-5,7H,3,6,8H2,1-2H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHJQFKQGSAFLRZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)COC1=CC(=C(C=C1)Br)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.